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Compound of Interest

Compound Name: N-(3-Oxobutyl)phthalimide

CAS No.: 3783-77-5

Cat. No.: B1296331

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-Oxobutyl)phthalimide is a chemical compound belonging to the phthalimide class of

molecules. Phthalimides are characterized by a phthalic anhydride-derived imide functional

group, and N-substituted derivatives are of significant interest in medicinal chemistry and

organic synthesis. The phthalimide moiety serves as a crucial pharmacophore, a molecular

framework that is essential for a drug's biological activity. Its derivatives have demonstrated a

wide range of therapeutic effects, including anti-inflammatory, analgesic, anticonvulsant, and

anticancer properties. The hydrophobic nature of the phthalimide core allows for effective

passage across biological membranes, making these compounds promising candidates for

drug development. This technical guide provides a detailed overview of the chemical

properties, synthesis, and potential biological significance of N-(3-Oxobutyl)phthalimide and

related N-substituted phthalimides.
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While specific experimental data for N-(3-Oxobutyl)phthalimide is not widely available in

public literature, its properties can be predicted based on the well-characterized nature of the

phthalimide scaffold and related N-substituted derivatives.

Table 1: General Chemical and Physical Properties of Phthalimide and Related Derivatives

Property
Phthalimide
(Parent Compound)

N-(4-
Bromobutyl)phthali
mide

N-Butylphthalimide

CAS Number 85-41-6[1][2] 5394-18-3 1515-72-6

Molecular Formula C₈H₅NO₂[1][2] C₁₂H₁₂BrNO₂ C₁₂H₁₃NO₂

Molecular Weight 147.13 g/mol [1][2] 282.13 g/mol 203.24 g/mol

Appearance White solid[1] - -

Melting Point 238 °C[1] 76-80 °C -

Boiling Point 336 °C (sublimes)[1] - -

Solubility in Water
<0.1 g/100 mL (19.5

°C)[1]
Insoluble -

Acidity (pKa) 8.3[1] - -

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of N-(3-
Oxobutyl)phthalimide. The expected spectral features are based on the characteristic signals

of the phthalimide group and the oxobutyl substituent.

Table 2: Expected Spectroscopic Data for N-(3-Oxobutyl)phthalimide
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Spectroscopic Technique Expected Features

¹H NMR

Signals corresponding to the aromatic protons

of the phthalimide ring (typically in the range of

7.7-7.9 ppm), and signals for the protons of the

oxobutyl chain, including a singlet for the methyl

group adjacent to the carbonyl, and triplets for

the methylene groups.

¹³C NMR

Resonances for the carbonyl carbons of the

imide group (around 168 ppm), aromatic

carbons, and the carbons of the oxobutyl chain,

including the ketone carbonyl.

IR Spectroscopy

Characteristic strong absorption bands for the

symmetric and asymmetric C=O stretching of

the imide group (around 1770 and 1700 cm⁻¹),

and a band for the C=O stretching of the ketone

group (around 1715 cm⁻¹).

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of N-(3-Oxobutyl)phthalimide,

along with characteristic fragmentation patterns.

Synthesis of N-Substituted Phthalimides:
Experimental Protocols
The primary method for the synthesis of N-substituted phthalimides is the Gabriel synthesis.

This reaction involves the N-alkylation of potassium phthalimide with a suitable alkyl halide.

Experimental Protocol: Gabriel Synthesis of N-
Alkylphthalimides
This protocol describes a general procedure for the synthesis of N-substituted phthalimides.

Materials:

Phthalimide
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Potassium hydroxide (KOH) or Potassium carbonate (K₂CO₃)

Appropriate alkyl halide (e.g., 1-bromo-3-butanone for the synthesis of N-(3-
Oxobutyl)phthalimide)

Dimethylformamide (DMF) or another suitable solvent

Hydrazine hydrate or a strong acid/base for deprotection (if the primary amine is the desired

product)

Procedure:

Formation of Potassium Phthalimide: Phthalimide is reacted with potassium hydroxide in

ethanol or potassium carbonate in a suitable solvent to form the potassium salt of

phthalimide. This creates a potent nucleophile.

N-Alkylation: The potassium phthalimide is then treated with an alkyl halide. The phthalimide

anion acts as a nucleophile and displaces the halide in an SN2 reaction to form the N-

alkylphthalimide.

Work-up and Purification: The reaction mixture is typically poured into water to precipitate the

product. The solid product is then collected by filtration, washed, and can be further purified

by recrystallization.
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Step 1: Formation of Potassium Phthalimide

Step 2: N-Alkylation Step 3: Work-up and Purification

Phthalimide

KOH or K₂CO₃

Potassium Phthalimide

Alkyl Halide N-Alkylphthalimide Work-up (Precipitation) Purification (Recrystallization)

Click to download full resolution via product page

Caption: General workflow for the Gabriel synthesis of N-alkylphthalimides.

Biological Activity and Signaling Pathways
Phthalimide derivatives are known to exert their biological effects through various mechanisms,

often involving the modulation of inflammatory pathways. While the specific biological activity of

N-(3-Oxobutyl)phthalimide has not been extensively reported, related compounds have

shown significant anti-inflammatory properties.

One of the key targets for many anti-inflammatory drugs is the inhibition of nitric oxide (NO)

production. Overproduction of NO is a hallmark of various inflammatory conditions. The

synthesis of inducible nitric oxide synthase (iNOS) is a critical step in this process. Some

phthalimide derivatives have been shown to inhibit the production of pro-inflammatory

cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). These

cytokines play a central role in orchestrating the inflammatory response.

The anti-inflammatory effects of certain phthalimides are associated with the downregulation of

the Toll-like receptor 4 (TLR4) signaling pathway. TLR4 activation by lipopolysaccharide (LPS)

triggers a cascade of intracellular signaling events that lead to the production of inflammatory

mediators.
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Caption: Potential anti-inflammatory signaling pathway modulated by phthalimide derivatives.
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Conclusion
N-(3-Oxobutyl)phthalimide represents a molecule of interest within the broader class of N-

substituted phthalimides. While specific data for this compound is limited, the well-established

chemistry and biological activity of the phthalimide scaffold provide a strong foundation for

predicting its properties and potential applications. The synthetic accessibility via the Gabriel

synthesis and the known anti-inflammatory potential of related compounds make N-(3-
Oxobutyl)phthalimide and its analogues valuable targets for further investigation in drug

discovery and development. Future research should focus on the detailed characterization of

its physicochemical properties, elucidation of its specific biological mechanisms of action, and

exploration of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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